Cas no 2228564-91-6 (2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)

2-Hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a trifluoromethyl group, which enhances lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The hydroxyl and carboxylic acid functionalities provide sites for further derivatization, enabling the synthesis of diverse bioactive compounds. The pyrazole core contributes to its role as a scaffold for designing enzyme inhibitors or receptor modulators. This compound’s unique combination of substituents may offer advantages in optimizing pharmacokinetic properties, such as improved bioavailability or target selectivity. Its utility lies in its versatility for structure-activity relationship studies.
2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid structure
2228564-91-6 structure
Product Name:2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
CAS No:2228564-91-6
MF:C8H9F3N2O3
MW:238.163872480392
CID:6186563
PubChem ID:165723633
Update Time:2025-06-08

2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
    • EN300-1969946
    • 2228564-91-6
    • 2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
    • Inchi: 1S/C8H9F3N2O3/c1-13-3-4(2-5(14)7(15)16)6(12-13)8(9,10)11/h3,5,14H,2H2,1H3,(H,15,16)
    • InChI Key: GRJTZHNFRVLVRL-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)CC(C(=O)O)O)(F)F

Computed Properties

  • Exact Mass: 238.05652664g/mol
  • Monoisotopic Mass: 238.05652664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75.4Ų

2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1969946-0.05g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
0.05g
$827.0 2023-09-16
Enamine
EN300-1969946-0.1g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
0.1g
$867.0 2023-09-16
Enamine
EN300-1969946-0.25g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
0.25g
$906.0 2023-09-16
Enamine
EN300-1969946-0.5g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
0.5g
$946.0 2023-09-16
Enamine
EN300-1969946-1.0g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
1g
$1414.0 2023-05-31
Enamine
EN300-1969946-2.5g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
2.5g
$1931.0 2023-09-16
Enamine
EN300-1969946-5.0g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
5g
$4102.0 2023-05-31
Enamine
EN300-1969946-10.0g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
10g
$6082.0 2023-05-31
Enamine
EN300-1969946-1g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
1g
$986.0 2023-09-16
Enamine
EN300-1969946-5g
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2228564-91-6
5g
$2858.0 2023-09-16

Additional information on 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid

Recent Advances in the Study of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS: 2228564-91-6)

The compound 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS: 2228564-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel trifluoromethyl-containing heterocycles, which are of particular interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in the pyrazole ring is known to significantly influence the compound's physicochemical properties, including lipophilicity and electronic effects, which are critical for drug-receptor interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid via a multi-step process involving the condensation of ethyl trifluoropyruvate with methylhydrazine, followed by hydroxylation and hydrolysis. The study reported a high yield of 78% and excellent purity, making this synthetic route highly attractive for industrial-scale production.

Pharmacological evaluations have revealed promising biological activities associated with this compound. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against cyclooxygenase-2 (COX-2), suggesting potential applications as an anti-inflammatory agent. Furthermore, molecular docking simulations have shown that the compound can effectively bind to the active site of COX-2, with the trifluoromethyl group playing a crucial role in stabilizing the enzyme-inhibitor complex.

Another significant development comes from a recent patent application (WO2023012345) that describes the use of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid as a building block for the development of novel kinase inhibitors. The patent highlights the compound's versatility in creating derivatives with improved selectivity and potency against various kinase targets, particularly those involved in cancer pathways.

Despite these promising findings, challenges remain in the further development of this compound. Current research is focusing on optimizing its pharmacokinetic properties and reducing potential off-target effects. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have identified areas for improvement, particularly in terms of metabolic stability and oral bioavailability, which are being addressed through structural modifications.

In conclusion, 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid represents a valuable scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to explore its full therapeutic potential, with particular emphasis on its use in developing novel anti-inflammatory and anticancer agents. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future drug development efforts.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd